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Introduction

Fenthiaprop is a selective, post-emergence herbicide belonging to the
aryloxyphenoxypropionate chemical class.[1] Its mode of action is the inhibition of the enzyme
Acetyl-CoA Carboxylase (ACCase), a critical enzyme in the biosynthesis of fatty acids in plants.
[1][2] By disrupting lipid formation, Fenthiaprop effectively controls the growth of various grass
and broadleaf weeds.[1] The primary mechanism of resistance to ACCase-inhibiting herbicides
like Fenthiaprop is the alteration of the target enzyme through genetic mutation. This makes
Fenthiaprop a valuable tool for the selection of herbicide-resistant mutants in plant and algal
systems for research purposes, including the study of resistance mechanisms, gene function,
and the development of herbicide-tolerant crops.

These application notes provide detailed protocols for the use of Fenthiaprop in selecting
herbicide-resistant mutants, including methodologies for chemical mutagenesis, preparation of
Fenthiaprop solutions, and the selection and characterization of resistant phenotypes.
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Mechanism of Action of Fenthiaprop

Fenthiaprop, like other aryloxyphenoxypropionate (“fop") herbicides, targets the Acetyl-CoA
Carboxylase (ACCase) enzyme. ACCase catalyzes the first committed step in fatty acid
biosynthesis: the carboxylation of acetyl-CoA to malonyl-CoA. This process is fundamental for
the production of lipids, which are essential components of cell membranes and for energy
storage. Inhibition of ACCase leads to a depletion of fatty acids, cessation of cell growth and

division, and ultimately, plant death.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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